Cas no 2228498-25-5 (2-Bromo-1,3-dimethyl-5-(2-nitroethyl)benzene)

• Product Name: 2-Bromo-1,3-dimethyl-5-(2-nitroethyl)benzene
• CAS No: 2228498-25-5
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 5771071
• PubChem ID: 165967260
• Update Time: 2025-08-03

2-Bromo-1,3-dimethyl-5-(2-nitroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• EN300-1924258
• 2228498-25-5
• 2-bromo-1,3-dimethyl-5-(2-nitroethyl)benzene
• 2-Bromo-1,3-dimethyl-5-(2-nitroethyl)benzene

• Inchi： 1S/C10H12BrNO2/c1-7-5-9(3-4-12(13)14)6-8(2)10(7)11/h5-6H,3-4H2,1-2H3
• InChI Key： DGPUKVPOXFGYND-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC(=CC=1C)CC[N+](=O)[O-]

Computed Properties

• Exact Mass: 257.00514g/mol
• Monoisotopic Mass: 257.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.8Ų

Additional information on 2-Bromo-1,3-dimethyl-5-(2-nitroethyl)benzene

Compound 2-Bromo-1,3-Dimethyl-5-(2-Nitroethyl)Benzene (CAS No. 2228498-25-5)

2-Bromo-1,3-dimethyl-5-(2-nitroethyl)benzene, also known by its CAS number 2228498-25-5, is a complex organic compound with a unique structure and diverse applications. This compound belongs to the class of brominated aromatic compounds, which are widely studied for their chemical reactivity and potential uses in various industries. The molecule consists of a benzene ring substituted with bromine, two methyl groups, and a nitroethyl group, making it a versatile compound with intriguing properties.

The synthesis of 2-bromo-1,3-dimethyl-5-(2-nitroethyl)benzene involves multiple steps, typically starting from benzene derivatives. The introduction of substituents such as bromine and nitro groups is achieved through electrophilic substitution reactions. Recent advancements in catalytic methods have enabled more efficient and selective synthesis pathways, reducing production costs and environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

The structural features of this compound make it highly valuable in the field of materials science. The presence of electron-withdrawing groups like the nitro group enhances the compound's reactivity, making it suitable for applications in polymer chemistry. For instance, 2-bromo-1,3-dimethyl-5-(2-nitroethyl)benzene has been used as a monomer in the production of high-performance polymers with improved thermal stability and mechanical properties. These polymers find applications in aerospace and automotive industries due to their resistance to harsh environmental conditions.

In addition to its industrial applications, this compound has garnered attention in the pharmaceutical sector. The bromine atom serves as a leaving group in nucleophilic substitution reactions, enabling the formation of bioactive molecules. Recent studies have focused on its role as an intermediate in drug synthesis, particularly in the development of anticancer agents. The nitro group's ability to undergo reduction reactions has been exploited to create compounds with enhanced bioavailability and targeting capabilities.

The environmental impact of cas no 2228498-25-5 has also been a subject of research. While it is not classified as a hazardous substance under current regulations, its disposal requires careful consideration to prevent contamination of water systems. Biodegradation studies have shown that this compound can be effectively treated using microbial consortia under controlled conditions, offering a sustainable solution for waste management.

In conclusion, compound 2-bromo-1,3-dimethyl-5-(2-nitroethyl)benzene (cas no 2228498-25-5) is a multifaceted organic compound with significant contributions to various scientific domains. Its unique structure and reactivity make it an invaluable tool in material science, pharmaceuticals, and industrial chemistry. As research continues to uncover new applications and improve synthesis methods, this compound will undoubtedly play an even more prominent role in advancing technological innovations.